Cas no 1170937-79-7 (N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-1H-pyrazole-3-carboxamide)

• Product Name: N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-1H-pyrazole-3-carboxamide
• CAS No: 1170937-79-7
• MF: C₁₇H₁₆N₆OS
• MW: 352.413540840149
• CID: 6293537
• PubChem ID: 27378389
• Update Time: 2025-07-11

N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-1H-pyrazole-3-carboxamide
• 1170937-79-7
• N-(1-(benzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-1-ethyl-1H-pyrazole-3-carboxamide
• AKOS024508875
• N-[2-(1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-1-ethylpyrazole-3-carboxamide
• N-[1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-1-ethyl-1H-pyrazole-3-carboxamide
• F5460-0077

• Inchi： 1S/C17H16N6OS/c1-3-22-9-8-13(21-22)16(24)19-15-10-11(2)20-23(15)17-18-12-6-4-5-7-14(12)25-17/h4-10H,3H2,1-2H3,(H,19,24)
• InChI Key： OYCPECCICPDVCQ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N1C(=CC(C)=N1)NC(C1C=CN(CC)N=1)=O

Computed Properties

• Exact Mass: 352.11063033g/mol
• Monoisotopic Mass: 352.11063033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 106Ų

Additional information on N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-1H-pyrazole-3-carboxamide

Recent Advances in the Study of N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-1H-pyrazole-3-carboxamide (CAS: 1170937-79-7)

The compound N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-1H-pyrazole-3-carboxamide (CAS: 1170937-79-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its benzothiazole and pyrazole moieties, has demonstrated promising biological activities, particularly in the context of kinase inhibition and anticancer therapeutics. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its potential applications in targeted therapies.

One of the key findings from recent research is the compound's potent inhibitory activity against specific protein kinases involved in cancer cell proliferation. In vitro studies have shown that N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-1H-pyrazole-3-carboxamide effectively targets the ATP-binding site of these kinases, leading to a significant reduction in tumor cell viability. Structural-activity relationship (SAR) analyses have further revealed that the benzothiazole ring plays a critical role in enhancing binding affinity, while the pyrazole moiety contributes to metabolic stability.

In addition to its anticancer potential, recent investigations have explored the compound's utility in treating inflammatory and autoimmune diseases. Preclinical models have demonstrated its ability to modulate key signaling pathways, such as the JAK-STAT and NF-κB pathways, which are implicated in chronic inflammation. These findings suggest that N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-1H-pyrazole-3-carboxamide could serve as a multifunctional therapeutic agent with applications beyond oncology.

Pharmacokinetic studies have also been a focal point of recent research. The compound exhibits favorable oral bioavailability and tissue distribution, making it a viable candidate for further development. However, challenges related to its solubility and potential off-target effects remain areas of active investigation. Researchers are currently exploring prodrug strategies and formulation optimizations to address these limitations.

Looking ahead, the integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery of derivatives with improved efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-1H-pyrazole-3-carboxamide through preclinical and clinical development stages. The compound's unique chemical structure and broad-spectrum biological activities position it as a promising lead molecule for next-generation therapeutics.